Cas no 13480-38-1 (1,1'-Biphenyl, 2-methyl-5-nitro-)

• Product Name: 1,1'-Biphenyl, 2-methyl-5-nitro-
• CAS No: 13480-38-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD02179253
• CID: 1243341
• PubChem ID: 10751083
• Update Time: 2025-04-20

1,1'-Biphenyl, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-methyl-5-nitro-
• 2-Methyl-5-nitrobiphenyl
• 4-Nitro-2-phenyltoluene
• 2-methyl-5-nitro-1,1'-biphenyl
• DB-367899
• MFCD02179253
• CS-0061171
• 13480-38-1
• SCHEMBL629839
• URKOXRGLMICDRL-UHFFFAOYSA-N
• 1-methyl-4-nitro-2-phenylbenzene
• AS-58002
• AKOS027295336

• MDL： MFCD02179253
• Inchi： 1S/C13H11NO2/c1-10-7-8-12(14(15)16)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： URKOXRGLMICDRL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14